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Compound of Interest

Compound Name: Ethyl 3-hydrazinylbenzoate

Cat. No.: B1342943

Introduction: Ethyl 3-hydrazinylbenzoate is a valuable chemical intermediate, primarily
utilized as a building block in the synthesis of a variety of heterocyclic compounds with
potential applications in medicinal chemistry and drug discovery. Its bifunctional nature,
possessing both a hydrazine moiety and an ethyl benzoate group, allows for versatile reactivity
in constructing complex molecular architectures. This technical guide provides a
comprehensive overview of the commercial availability, physicochemical properties, synthesis,
and synthetic applications of Ethyl 3-hydrazinylbenzoate, with a focus on its hydrochloride

salt, the most common commercially available form.

Commercial Availability and Suppliers

Ethyl 3-hydrazinylbenzoate is primarily available commercially as its hydrochloride salt (CAS
No. 940875-99-0).[1][2] Several chemical suppliers offer this compound in various quantities,
catering to both research and development needs. A summary of representative suppliers and
their offerings is presented in Table 1.

Table 1: Commercial Suppliers of Ethyl 3-hydrazinylbenzoate Hydrochloride
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) . Available
Supplier Product Name  CAS Number Purity .
Quantities
ethyl 3-
ChemBridge hydrazinobenzoa  940875-99-0 >95% 19, 5¢g, 10g
te hydrochloride
Ethyl 3-
BLD Pharm hydrazinylbenzo 940875-99-0 Not specified Inquire
ate hydrochloride
Shanghai
i Ethyl 3-
Macklin ) N ]
hydrazinylbenzo 940875-99-0 Not specified Inquire

Biochemical Co.,

Ltd.

ate hydrochloride

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Ethyl 3-hydrazinylbenzoate

and its hydrochloride salt are not extensively reported in publicly available literature. Most of

the readily accessible data pertains to its isomer, ethyl 4-hydrazinylbenzoate. However, based

on available supplier information and general chemical principles, some key properties can be

inferred and are summarized in Table 2. Researchers are advised to consult supplier-specific

documentation for the most accurate and up-to-date information.

Table 2: Physicochemical Properties of Ethyl 3-hydrazinylbenzoate Hydrochloride
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Property Value Source/Comment
CAS Number 940875-99-0 [1][2]
Molecular Formula C9H13CIN202 Inferred from structure
Molecular Weight 216.67 g/mol Calculated
) General observation from
Appearance Solid )
supplier data
_ _ N Data for the 4-isomer is ~118
Melting Point Not specified ) )
°C. The 3-isomer may differ.
- Soluble in organic solvents like  Inferred from reaction
Solubility .
ethanol. conditions.
- ] General recommendation for
Stability Store in a cool, dry place.

hydrazine derivatives.

Synthesis of Ethyl 3-hydrazinylbenzoate

A common synthetic route to Ethyl 3-hydrazinylbenzoate involves the reduction of ethyl 3-

nitrobenzoate. A representative experimental protocol is detailed below.

Experimental Protocol: Synthesis of Ethyl 3-
hydrazinylbenzoate

Materials:

» Ethyl 3-nitrobenzoate

» Tin(ll) chloride dihydrate (SnCl2:2H20)

o Concentrated hydrochloric acid (HCI)

e Sodium hydroxide (NaOH) solution

o Ethyl acetate (EtOAC)

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.hit2lead.com/building-blocks/2000014
http://chemchart.com/940875-99-0-detail.html
https://www.benchchem.com/product/b1342943?utm_src=pdf-body
https://www.benchchem.com/product/b1342943?utm_src=pdf-body
https://www.benchchem.com/product/b1342943?utm_src=pdf-body
https://www.benchchem.com/product/b1342943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Water (H20)

Procedure:

e Suspend ethyl 3-nitrobenzoate in a suitable solvent, such as ethanol.
e Cool the suspension in an ice bath.

o Slowly add a solution of tin(ll) chloride dihydrate in concentrated hydrochloric acid to the
cooled suspension with stirring.

o Continue stirring at a low temperature for several hours to allow the reduction to proceed to
completion.

 After the reaction is complete, neutralize the mixture by the careful addition of a sodium
hydroxide solution until the pH is basic.

» Extract the aqueous mixture with ethyl acetate.

o Combine the organic extracts, dry over a suitable drying agent (e.g., anhydrous sodium
sulfate), and filter.

* Remove the solvent under reduced pressure to yield the crude ethyl 3-hydrazinylbenzoate.
e The crude product can be further purified by recrystallization or column chromatography.

The following diagram illustrates the general workflow for the synthesis of Ethyl 3-
hydrazinylbenzoate.

Synthesis workflow for Ethyl 3-hydrazinylbenzoate.

Applications in Organic Synthesis

Ethyl 3-hydrazinylbenzoate serves as a versatile precursor for the synthesis of various
heterocyclic compounds, which are scaffolds of significant interest in drug discovery. The
hydrazine moiety readily undergoes condensation reactions with dicarbonyl compounds or their
equivalents to form five- and six-membered rings.
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Synthesis of Pyrazole Derivatives

One of the primary applications of Ethyl 3-hydrazinylbenzoate is in the synthesis of pyrazole
derivatives. Pyrazoles are a well-known class of heterocyclic compounds with a wide range of
biological activities, including anti-inflammatory, analgesic, and anticancer properties. The
reaction of Ethyl 3-hydrazinylbenzoate with a 1,3-dicarbonyl compound is a common method
for constructing the pyrazole ring.

Materials:

Ethyl 3-hydrazinylbenzoate hydrochloride

Acetylacetone (2,4-pentanedione)

Ethanol

Triethylamine (optional, as a base)

Procedure:

Dissolve Ethyl 3-hydrazinylbenzoate hydrochloride in ethanol.
o Add acetylacetone to the solution.

 If necessary, add a catalytic amount of a base like triethylamine to neutralize the
hydrochloride and facilitate the reaction.

» Reflux the reaction mixture for several hours, monitoring the progress by thin-layer
chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.
* Remove the solvent under reduced pressure.

e The crude product can be purified by column chromatography on silica gel using a suitable
eluent system (e.g., hexane/ethyl acetate) to afford the desired ethyl 3-(3,5-dimethyl-1H-
pyrazol-1-yl)benzoate.
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The logical relationship for the synthesis of pyrazoles from Ethyl 3-hydrazinylbenzoate is
depicted in the following diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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